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Compound of Interest

Compound Name: Dodecyl isocyanate

Cat. No.: B1361052

An In-depth Technical Guide to the Physical and Chemical Properties of Dodecyl Isocyanate

Introduction

Dodecyl isocyanate (CAS No. 4202-38-4), also known as 1-isocyanatododecane or lauryl
isocyanate, is a versatile chemical intermediate with the linear formula CH3(CH2)11NCO. It
belongs to the isocyanate class of organic compounds, characterized by the functional group
R-N=C=0.[1] This functional group makes it highly reactive towards a variety of nucleophiles,
rendering it a valuable building block in organic synthesis.[1][2] Its applications are diverse,
including the synthesis of carbodiimides from phosphinimines, which are used in the
preparation of AZT analogues.[2][3] This guide provides a comprehensive overview of its
physical and chemical properties, reactivity, and representative experimental protocols for its
characterization, tailored for researchers, scientists, and professionals in drug development.

Physical Properties

Dodecyl isocyanate is a colorless to slightly yellow liquid under standard conditions.[4] It is
sensitive to moisture and heat, which necessitates storage in a cool, dry, and well-ventilated
place under an inert atmosphere.[2][5]
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Property Value Source

Molecular Formula C13H2sNO [61[7]

Molecular Weight 211.34 g/mol [6]

Appearance Colorless liquid [718]

Boiling Point 157-161 °C at 21 mmHg (28 6]
hPa)

132°C [8]

140-145 °C at 11 Torr [7]

Density 0.877 g/mL at 25 °C [6]

0.877 g/lcm3 at 20 °C [8]

Refractive Index n20/D 1.441 [6]

1.44 (20 °C) [8]

Flash Point >230 °F (>110 °C) [61[7]

113 °C (235.4 °F) - closed cup

134 °C (273 °F)

[3]

Vapor Density

7.29

[8]

Vapor Pressure

0.0479 mmHg at 25°C

[6]

Solubility

Insoluble in water; hydrolyzes.

[3](8]

Chemical Properties and Reactivity

The chemical behavior of dodecyl isocyanate is dominated by the electrophilic nature of the

carbon atom in the isocyanate group. This makes it susceptible to attack by various

nucleophiles.[1]
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Property

Description

Source

Stability

Stable at room temperature in
closed containers under
normal storage and handling.

Moisture sensitive.

[3](8]

Reactivity

Reacts with water, alcohols,
amines, strong bases, and
strong oxidizing agents.[8] The
reaction with water can be

violent, releasing gases.[8]

Hazardous Decomposition

Upon combustion, it may
produce irritating and toxic
gases such as carbon
monoxide, carbon dioxide, and

oxides of nitrogen.[8]

Hazardous Reactions

Forms explosive mixtures with

air on intense heating.

Key Reactions

The isocyanate group is highly reactive towards nucleophiles containing an active hydrogen

atom.

o Reaction with Water: Dodecyl isocyanate reacts with water to form an unstable carbamic

acid, which then decomposes to yield a primary amine (dodecylamine) and carbon dioxide

gas.[1] This reaction is the basis for the formation of polyurethane foams, where CO: acts as

a blowing agent.[1]

o CH3(CH2)1:NCO + H20 - [CH3(CH2)11NHCOOH] -~ CHsz3(CH2)1:NH2 + COz2

¢ Reaction with Alcohols: With alcohols, it forms a stable urethane linkage. This is the

fundamental reaction for the production of polyurethanes when diisocyanates react with

polyols.[1]

o CH3(CH2)11NCO + R'OH - CH3(CHz2)1:NHCOOR'
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o Reaction with Amines: The reaction with primary or secondary amines yields a substituted
urea.[1]

o CH3(CH2)1:NCO + R2NH - CH3(CHz2)1:NHCONR"

o Trimerization: In the presence of certain catalysts, isocyanates can trimerize to form a highly
stable isocyanurate ring structure.[1]

Reactions of Dodecyl Isocyanate with common nucleophiles.

Experimental Protocols

Detailed experimental procedures for determining the physicochemical properties of dodecyl
isocyanate are not explicitly available in the search results. However, standard methodologies
for liquid chemicals are applicable. The following are representative protocols.

Determination of Boiling Point at Reduced Pressure

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
applied pressure.

Methodology:

o Apparatus Setup: Assemble a distillation apparatus suitable for vacuum distillation. This
includes a round-bottom flask, a distillation head with a thermometer, a condenser, and a
receiving flask. Connect the apparatus to a vacuum pump with a manometer to monitor the
pressure.

o Sample Preparation: Place a small volume of dodecyl isocyanate and a few boiling chips or
a magnetic stir bar into the round-bottom flask.

e Procedure: a. Ensure all joints are properly sealed to maintain a vacuum. b. Slowly evacuate
the system to the desired pressure (e.g., 21 mmHg). c. Begin heating the flask gently using a
heating mantle. d. Observe the temperature as the liquid begins to boil and a steady reflux is
established in the distillation head. e. Record the temperature at which the condensate drips
from the thermometer bulb at a constant rate. This is the boiling point at the recorded
pressure.
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» Safety: Conduct the procedure in a well-ventilated fume hood. Wear appropriate personal
protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant
gloves.[5]

Determination of Density

Objective: To measure the mass per unit volume of the liquid.
Methodology:

e Apparatus: A pycnometer (a specific gravity bottle) of a known volume, a calibrated analytical
balance, and a constant temperature water bath.

e Procedure: a. Clean and dry the pycnometer thoroughly and record its empty mass (ma). b.
Fill the pycnometer with distilled water and place it in a constant temperature bath set to a
specific temperature (e.g., 25 °C) until it reaches thermal equilibrium. c. Adjust the water
level to the calibration mark, dry the exterior, and weigh the filled pycnometer (mz). d. Empty
and dry the pycnometer again. e. Fill the pycnometer with dodecyl isocyanate, bring it to
the same temperature in the water bath, adjust the level, dry the exterior, and weigh it (ms).

e Calculation:

o Volume of pycnometer (V) = (mz2 - m1) / p_water (where p_water is the density of water at
the experimental temperature).

o Density of dodecyl isocyanate (p_sample) = (ms - m1) / V.

o Safety: Handle dodecyl isocyanate in a fume hood. Avoid skin and eye contact.

Determination of Refractive Index

Objective: To measure the extent to which light is refracted when passing through the liquid.
Methodology:

o Apparatus: An Abbe refractometer with a light source (typically a sodium lamp for the D-line,
589 nm) and a constant temperature circulator.
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o Procedure: a. Calibrate the refractometer using a standard of known refractive index (e.g.,
distilled water). b. Set the circulator to the desired temperature (e.g., 20 °C). c. Place a few
drops of dodecyl isocyanate onto the prism of the refractometer. d. Close the prisms and
allow a few minutes for the sample to reach thermal equilibrium. e. Adjust the instrument until
the dividing line between the light and dark fields is sharp and centered in the crosshairs. f.
Read the refractive index from the scale.

o Safety: Clean the prisms carefully with a suitable solvent (e.g., ethanol or isopropanol) and a
soft lens tissue after the measurement. Wear gloves to prevent skin contact.[9]
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Workflow for determining physical properties of Dodecyl Isocyanate.

Conclusion

Dodecyl isocyanate is a reactive chemical intermediate with well-defined physical properties
and predictable chemical reactivity centered on its electrophilic isocyanate group.
Understanding these characteristics is crucial for its safe handling, storage, and effective use in
research and development. The data and representative protocols provided in this guide offer a
technical foundation for scientists and professionals working with this compound. Due to its
hazardous nature, including being harmful if swallowed, in contact with skin, or inhaled, and
causing skin and eye irritation, all handling should be performed with appropriate engineering
controls and personal protective equipment.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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